Cas no 2228718-60-1 (methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate)

• Product Name: methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate
• CAS No: 2228718-60-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6069947
• PubChem ID: 165717198
• Update Time: 2025-05-24

methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate
• 2228718-60-1
• EN300-1776624
• methyl 2-hydroxy-3-[3-(methoxymethyl)phenyl]propanoate

• Inchi： 1S/C12H16O4/c1-15-8-10-5-3-4-9(6-10)7-11(13)12(14)16-2/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： ZSPYFMIZECMQDG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate

Professional Introduction to Methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate (CAS No. 2228718-60-1)

Methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate, with the chemical identifier CAS No. 2228718-60-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit diverse pharmacological effects, making it a subject of intense research interest.

The molecular structure of methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate features a phenyl ring substituted with a hydroxyl group and a methoxymethyl side chain, which contributes to its complex interactions with biological targets. The presence of these functional groups not only influences its solubility and stability but also enhances its potential for binding to specific receptors or enzymes. This structural complexity makes it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The hydroxyl and methoxymethyl groups in methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate are particularly noteworthy, as they can participate in hydrogen bonding and other forms of non-covalent interactions with biological molecules. These interactions are crucial for the compound's ability to exert its pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that molecules with similar structural features may interact with neurotransmitter receptors, potentially leading to therapeutic benefits. For instance, the hydroxyl group can mimic the binding properties of natural neurotransmitters, while the methoxymethyl side chain can enhance receptor affinity. This dual functionality makes methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate a promising candidate for further exploration in this field.

Additionally, the compound's structural motifs have been found to exhibit anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disease, diabetes, and autoimmune disorders. By targeting inflammatory pathways, compounds like methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate may offer therapeutic advantages. Recent research has shown that the hydroxyl group can interfere with pro-inflammatory signaling cascades, thereby reducing inflammation.

The synthesis of methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a phenolic intermediate, which is then functionalized to introduce the hydroxyl and methoxymethyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

In terms of pharmacokinetic properties, methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Its stability under various conditions has also been assessed, ensuring that it remains effective throughout its intended shelf life. These characteristics make it a suitable candidate for further preclinical and clinical studies.

The potential applications of methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate extend beyond neurological and anti-inflammatory uses. Preliminary studies have suggested that it may also have roles in cancer therapy by inhibiting specific enzymes involved in tumor growth and progression. The ability of the hydroxyl and methoxymethyl groups to interact with biological targets makes this compound a versatile tool for drug discovery.

In conclusion, methyl 2-hydroxy-3-3-(methoxymethyl)phenylpropanoate (CAS No. 2228718-60-1) is a structurally complex compound with significant potential in pharmaceutical applications. Its unique functional groups enable interactions with various biological targets, making it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its clinical potential.